Cas no 2172189-91-0 (2-{2-aminobicyclo3.2.0heptan-2-yl}acetic acid)

• Product Name: 2-{2-aminobicyclo3.2.0heptan-2-yl}acetic acid
• CAS No: 2172189-91-0
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5881610
• PubChem ID: 165508183
• Update Time: 2025-10-09

2-{2-aminobicyclo3.2.0heptan-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-aminobicyclo3.2.0heptan-2-yl}acetic acid
• 2-{2-aminobicyclo[3.2.0]heptan-2-yl}acetic acid
• 2172189-91-0
• EN300-1285876

• Inchi： 1S/C9H15NO2/c10-9(5-8(11)12)4-3-6-1-2-7(6)9/h6-7H,1-5,10H2,(H,11,12)
• InChI Key： SXDLRTAYEZZKFR-UHFFFAOYSA-N
• SMILES： OC(CC1(CCC2CCC21)N)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-{2-aminobicyclo3.2.0heptan-2-yl}acetic acid

Comprehensive Overview of 2-{2-aminobicyclo[3.2.0]heptan-2-yl}acetic acid (CAS No. 2172189-91-0)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-{2-aminobicyclo[3.2.0]heptan-2-yl}acetic acid (CAS No. 2172189-91-0) has emerged as a compound of significant interest. This bicyclic derivative, characterized by its unique aminobicyclo[3.2.0]heptane core, is gaining attention for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural complexity, which offers opportunities for designing novel bioactive molecules. The compound's acetic acid moiety further enhances its versatility, making it a valuable building block in synthetic chemistry.

The growing demand for 2-{2-aminobicyclo[3.2.0]heptan-2-yl}acetic acid reflects broader trends in the pharmaceutical industry, where bicyclic compounds are increasingly explored for their enhanced stability and target specificity. Recent studies highlight its potential as a precursor for peptide mimetics and enzyme inhibitors, addressing key challenges in therapeutic development. With the rise of AI-driven drug design and computational chemistry, this compound's molecular properties are being scrutinized for structure-activity relationships (SAR) and molecular docking simulations.

From a synthetic perspective, the preparation of CAS No. 2172189-91-0 involves sophisticated stereoselective synthesis techniques, often requiring catalyzed cyclization and chiral resolution methods. Its amino-functionalized bicyclo[3.2.0]heptane scaffold presents both challenges and opportunities for chemists working on asymmetric synthesis. The compound's solubility profile and pH-dependent reactivity are also critical factors in its application across different experimental conditions.

In the context of green chemistry initiatives, researchers are investigating eco-friendly routes to synthesize 2-{2-aminobicyclo[3.2.0]heptan-2-yl}acetic acid, aligning with global sustainability goals. Questions frequently searched in academic databases include "how to purify bicyclic amino acids" and "applications of heptane derivatives in medicine," underscoring the compound's interdisciplinary relevance. Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for characterizing its purity and stereochemistry.

Beyond pharmaceuticals, CAS No. 2172189-91-0 is being evaluated for its utility in material science, particularly in designing functional polymers and supramolecular assemblies. Its rigid bicyclic structure contributes to thermal stability, a property highly sought after in high-performance materials. The compound's hydrogen-bonding capacity further expands its potential in creating self-healing materials and nanostructured systems.

As the scientific community continues to explore 2-{2-aminobicyclo[3.2.0]heptan-2-yl}acetic acid, its role in addressing contemporary challenges—from drug-resistant infections to advanced material engineering—becomes increasingly apparent. With rigorous research and innovative applications, this compound exemplifies the intersection of chemical innovation and practical problem-solving in modern science.